Cas no 1181471-97-5 (Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate)

• Product Name: Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate
• CAS No: 1181471-97-5
• MF: C₂₂H₃₀N₂O₅S
• MW: 434.549005031586
• CID: 6103984
• PubChem ID: 32471924
• Update Time: 2025-06-15

Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z240618044
• EN300-26594785
• methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate
• methyl 1-[[1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carbonyl]amino]cyclohexane-1-carboxylate
• 1181471-97-5
• Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate

• Inchi： 1S/C22H30N2O5S/c1-29-21(26)22(13-6-3-7-14-22)23-20(25)19-10-15-24(16-11-19)30(27,28)17-12-18-8-4-2-5-9-18/h2,4-5,8-9,12,17,19H,3,6-7,10-11,13-16H2,1H3,(H,23,25)/b17-12+
• InChI Key： XOLPHTRHLGQITO-SFQUDFHCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2(C(=O)OC)CCCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 434.18754324g/mol
• Monoisotopic Mass: 434.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate

Introduction to Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate (CAS No. 1181471-97-5)

Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate, a compound with the chemical formula C₂₁H₂₅N₃O₄S, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, identified by its CAS number 1181471-97-5, represents a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a piperidine ring and an amido group provides a scaffold that is commonly found in many bioactive molecules. Additionally, the sulfonamide moiety attached to the piperidine ring is known to enhance binding affinity and selectivity, making this compound a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By inhibiting specific kinases, Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate could potentially modulate these processes and provide a therapeutic edge.

Recent studies have highlighted the importance of structure-based drug design in the development of novel kinase inhibitors. The rigid framework provided by the cyclohexane ring and the presence of multiple functional groups allow for precise tuning of the compound's properties. This flexibility makes it an attractive candidate for further optimization through combinatorial chemistry and high-throughput screening (HTS) approaches.

The synthesis of Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate involves several sophisticated steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the piperidine ring, the introduction of the sulfonamide group, and the attachment of the cyclohexane carboxylate moiety. Each step must be meticulously controlled to avoid side reactions and impurities that could compromise the compound's efficacy.

In terms of pharmacokinetic properties, Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate exhibits promising characteristics that make it suitable for further development. Preliminary studies suggest that it has good solubility in both water and organic solvents, which is essential for formulation into pharmaceutical products. Additionally, its metabolic stability appears to be favorable, indicating that it may have a reasonable half-life once administered orally or intravenously.

The potential therapeutic applications of Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate are broad and multifaceted. Beyond its role as a kinase inhibitor, this compound may also exhibit activity against other targets such as GPCRs (G-protein coupled receptors) and ion channels. These receptors and channels are involved in numerous physiological processes and are often implicated in diseases such as neurological disorders and cardiovascular conditions.

One area where this compound shows particular promise is in the treatment of neurodegenerative diseases. Kinases play a significant role in neuroinflammation and neuronal death, making them attractive targets for therapeutic intervention. By modulating kinase activity, Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate could potentially slow down or halt the progression of these diseases.

The development of novel scaffolds like Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate also underscores the importance of diversity-oriented synthesis (DOS) in medicinal chemistry. DOS allows for the rapid generation of structurally diverse compounds that can be screened for biological activity. This approach has revolutionized drug discovery by enabling researchers to explore vast chemical spaces efficiently.

In conclusion, Methyl 1-[1-(2-phenylethenesulfonyl)piperidine-4-amido]cyclohexane-1-carboxylate (CAS No. 1181471-97-5) is a highly intriguing compound with significant potential in medicinal chemistry. Its unique structural features and promising pharmacological properties make it an excellent candidate for further exploration in drug development. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of therapeutic interventions.